Cas no 1334368-81-8 (N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide
• CAS No: 1334368-81-8
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5912172
• PubChem ID: 56724169
• Update Time: 2025-06-10

N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide
• F5971-0001
• VU0529119-1
• AKOS024528641
• 1334368-81-8

• Inchi： 1S/C7H15NO3/c1-6(9)8-4-7(2,10)5-11-3/h10H,4-5H2,1-3H3,(H,8,9)
• InChI Key： VFVLVQCGEKMPEK-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)COC)(=O)C

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide

Professional Introduction to N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide (CAS No. 1334368-81-8)

N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide, identified by its CAS number 1334368-81-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and as an intermediate in synthetic pathways. The presence of both hydroxyl and methoxy functional groups, combined with a methyl-substituted propyl chain, makes it a versatile building block for more complex molecular architectures.

The compound's structure is highly reminiscent of natural products found in plants and microorganisms, which often serve as inspiration for medicinal chemists. The specific arrangement of these functional groups imparts unique chemical properties that can be exploited in the design of novel therapeutic agents. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the methoxy group can influence electronic distribution and metabolic stability. These features are particularly valuable in the development of small-molecule drugs targeting specific biological pathways.

In recent years, there has been growing interest in the synthesis and application of acetylamides as pharmacophores. Acetylamides are known for their ability to enhance solubility and bioavailability, making them attractive candidates for drug candidates. The N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide molecule fits well within this category, offering a promising scaffold for further derivatization. Researchers have been exploring various synthetic routes to modify this core structure, aiming to optimize its pharmacological properties.

One of the most compelling aspects of N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide is its potential role in modulating enzyme activity. Enzymes are critical targets in drug discovery, and modulating their activity can lead to therapeutic benefits. Studies have shown that acetylamides can interact with enzymes through multiple mechanisms, including competitive inhibition and allosteric modulation. The specific substituents on the N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide molecule may allow it to bind to enzyme active sites or allosteric sites with high selectivity, thereby minimizing side effects.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling techniques have been particularly useful in understanding how N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide interacts with biological targets. These studies have provided insights into the compound's binding affinity and mode of action, guiding the design of more effective derivatives. Additionally, virtual screening approaches have been employed to identify potential lead compounds based on structural similarity to known active molecules.

Another area where N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide shows promise is in the field of anti-inflammatory drugs. Inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Acetylamides have been reported to possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The structural features of N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide may enable it to interfere with these pathways effectively.

In conclusion, N-(2-hydroxy-3-methoxy-2-methylpropyl)acetamide (CAS No. 1334368-81-8) is a compound with immense potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.